Cas no 1214390-48-3 (Methyl 6-chloro-3-(pyridin-3-yl)picolinate)

• Product Name: Methyl 6-chloro-3-(pyridin-3-yl)picolinate
• CAS No: 1214390-48-3
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 4908974
• Update Time: 2025-08-02

Methyl 6-chloro-3-(pyridin-3-yl)picolinate Chemical and Physical Properties

Names and Identifiers

• methyl 6-chloro-3-(pyridin-3-yl)picolinate
• Methyl 6-chloro-3-(pyridin-3-yl)picolinate

• Inchi： 1S/C12H9ClN2O2/c1-17-12(16)11-9(4-5-10(13)15-11)8-3-2-6-14-7-8/h2-7H,1H3
• InChI Key： RKIOZQYPNNWRHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)OC)=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 2.6
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 6-chloro-3-(pyridin-3-yl)picolinate

Methyl 6-Chloro-3-(Pyridin-3-yl)Picolinate: An Overview of Its Structure, Properties, and Applications

Methyl 6-chloro-3-(pyridin-3-yl)picolinate (CAS No. 1214390-48-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a chlorinated picolinate moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications.

The chemical structure of methyl 6-chloro-3-(pyridin-3-yl)picolinate can be represented as C₁₄H₁₁ClN₂O₂. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is 274.70 g/mol, and it has a melting point of approximately 105-107°C.

In recent years, methyl 6-chloro-3-(pyridin-3-yl)picolinate has been the subject of several studies aimed at elucidating its biological properties. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against human dihydrofolate reductase (DHFR), an enzyme that plays a crucial role in the synthesis of nucleic acids and is a validated target for antifolate drugs.

Beyond its enzymatic inhibition properties, methyl 6-chloro-3-(pyridin-3-yl)picolinate has also shown promise in modulating other biological processes. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that methyl 6-chloro-3-(pyridin-3-yl)picolinate may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of methyl 6-chloro-3-(pyridin-3-yl)picolinate have also been investigated to assess its suitability for drug development. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further preclinical and clinical evaluation. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In the context of drug discovery, methyl 6-chloro-3-(pyridin-3-yl)picolinate has been used as a lead compound for the development of novel therapeutic agents. Researchers have employed structure-based drug design approaches to optimize its structure and enhance its biological activity. For example, modifications to the pyridine ring or the chlorinated picolinate moiety have resulted in derivatives with improved potency and selectivity against specific targets.

The potential applications of methyl 6-chloro-3-(pyridin-3-yl)picolinate extend beyond pharmaceuticals. In the field of agrochemistry, this compound has been explored for its pesticidal properties. A study published in the Pest Management Science journal reported that it exhibits significant insecticidal activity against several economically important pests, making it a valuable candidate for the development of new pest control agents.

In conclusion, methyl 6-chloro-3-(pyridin-3-yl)picolinate (CAS No. 1214390-48-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in various scientific and industrial domains.